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Compound of Interest

Compound Name: 5-Chloro-2-fluorobenzaldehyde

Cat. No.: B1350544 Get Quote

CAS Number: 96515-79-6

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Chloro-2-fluorobenzaldehyde,

a key building block in modern organic synthesis. It is intended to serve as a valuable resource

for researchers, chemists, and professionals involved in drug discovery and development,

offering detailed information on its properties, synthesis, and applications.

Physicochemical Properties
5-Chloro-2-fluorobenzaldehyde is a halogenated aromatic aldehyde that is a solid at room

temperature.[1][2] Its chemical structure, featuring a reactive aldehyde group ortho to a fluorine

atom and a chlorine atom in the para position, makes it a versatile intermediate in the synthesis

of a wide range of complex molecules.[1]

Table 1: Physicochemical Data of 5-Chloro-2-fluorobenzaldehyde
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Property Value Source(s)

CAS Number 96515-79-6 [1][3]

Molecular Formula C₇H₄ClFO [1][4]

Molecular Weight 158.56 g/mol [1]

Appearance
White to off-white crystalline

solid
[1]

Melting Point 34-39 °C [1]

Boiling Point 210.1 ± 20.0 °C at 760 mmHg [1]

Purity ≥97% [4][5]

Synthesis and Experimental Protocols
The primary route for the synthesis of 5-Chloro-2-fluorobenzaldehyde involves the

formylation of 4-chloro-1-fluorobenzene. While specific patented methods may vary, a general

approach involves the use of a strong base and a formylating agent.

Experimental Protocol: Synthesis of 5-Chloro-2-fluorobenzaldehyde

Materials:

4-Chloro-1-fluorobenzene

Anhydrous tetrahydrofuran (THF)

n-Butyllithium (n-BuLi) in hexanes

N,N-Dimethylformamide (DMF)

Diethyl ether

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)
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Standard laboratory glassware for reactions under inert atmosphere

Procedure:

A solution of 4-chloro-1-fluorobenzene in anhydrous THF is prepared in a flame-dried, three-

necked flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet.

The solution is cooled to -78 °C in a dry ice/acetone bath.

n-Butyllithium in hexanes is added dropwise to the stirred solution, maintaining the

temperature below -70 °C. The reaction mixture is stirred at this temperature for 2 hours.

N,N-Dimethylformamide (DMF) is then added dropwise, ensuring the temperature does not

exceed -65 °C. The mixture is stirred for an additional 3 hours at -78 °C.

The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium

chloride.

The mixture is allowed to warm to room temperature, and the aqueous layer is extracted with

diethyl ether.

The combined organic layers are washed with brine, dried over anhydrous magnesium

sulfate, and filtered.

The solvent is removed under reduced pressure, and the crude product is purified by

vacuum distillation or column chromatography on silica gel to yield 5-Chloro-2-
fluorobenzaldehyde.

Applications in Pharmaceutical and Agrochemical
Synthesis
5-Chloro-2-fluorobenzaldehyde is a valuable intermediate in the synthesis of a variety of

biologically active molecules, including pharmaceuticals and agrochemicals.[1] Its unique

substitution pattern allows for the introduction of specific functionalities that can enhance the

biological activity and pharmacokinetic properties of the final compounds.[1][6]
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One notable application is in the synthesis of 2-amino-5-chloro-2'-fluorobenzophenone, a key

precursor for several benzodiazepine drugs, which are widely used for their anxiolytic, sedative,

and anticonvulsant properties.[7]

Caption: Synthetic workflow from 5-Chloro-2-fluorobenzaldehyde to a benzodiazepine core.

Spectral Data
Table 2: NMR Spectral Data for 5-Chloro-2-fluorobenzaldehyde

Nucleus
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

¹H NMR 10.3 (CHO) s -

7.8 (Ar-H) dd J = 6.4, 2.4 Hz

7.6 (Ar-H) ddd J = 8.8, 4.4, 2.4 Hz

7.2 (Ar-H) t J = 8.8 Hz

¹³C NMR
187.5 (d, J=4.0 Hz,

CHO)
- -

163.0 (d, J=260.0 Hz,

C-F)
- -

134.5 (d, J=9.0 Hz, C-

H)
- -

130.0 (d, J=4.0 Hz, C-

H)
- -

126.0 (d, J=10.0 Hz,

C-Cl)
- -

123.0 (d, J=25.0 Hz,

C-CHO)
- -

117.5 (d, J=22.0 Hz,

C-H)
- -
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Note: NMR data is predicted and may vary based on solvent and experimental conditions.

Safety and Handling
5-Chloro-2-fluorobenzaldehyde is classified as harmful if swallowed and may cause skin,

eye, and respiratory irritation.[4]

Table 3: GHS Hazard Information

Hazard Statement Code

Harmful if swallowed H302

Causes skin irritation H315

Causes serious eye irritation H319

May cause respiratory irritation H335

Precautionary Measures:

Wear protective gloves, clothing, eye, and face protection.

Use only in a well-ventilated area.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash skin thoroughly after handling.

Store in a cool, dry, and well-ventilated place under an inert atmosphere.[5]

Logical Relationships in Synthesis
The reactivity of 5-Chloro-2-fluorobenzaldehyde is governed by the interplay of its functional

groups. The aldehyde group is susceptible to nucleophilic attack, while the aromatic ring can

undergo electrophilic or nucleophilic substitution, with the directing effects of the halogen

substituents playing a crucial role.
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Reactivity of 5-Chloro-2-fluorobenzaldehyde

Directing Effects

Aldehyde Group
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Electrophilic Substitution Nucleophilic Aromatic Substitution
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(meta-directing, deactivating)

Click to download full resolution via product page

Caption: Key reactivity and directing effects for 5-Chloro-2-fluorobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-Chloro-2-fluorobenzaldehyde: A Technical Guide for
Chemical Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1350544#5-chloro-2-fluorobenzaldehyde-cas-
number-96515-79-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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